Cas no 524711-32-8 (1-(2,4-Dimethylbenzenesulfonyl)piperazine)

• Product Name: 1-(2,4-Dimethylbenzenesulfonyl)piperazine
• CAS No: 524711-32-8
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 2128337
• PubChem ID: 1133956
• Update Time: 2025-04-21

1-(2,4-Dimethylbenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dimethyl-benzenesulfonyl)-piperazine
• MFCD03444523
• 1-(2,4-dimethylphenyl)sulfonylpiperazine
• Z56870767
• EN300-35290
• G28109
• 1-[(2,4-dimethylphenyl)sulfonyl]piperazine
• 1-(2,4-dimethylbenzenesulfonyl)piperazine
• AKOS000270603
• Oprea1_338272
• SR-01000319265-1
• DB-017044
• CS-0247014
• DTXSID301266715
• 1-((2,4-Dimethylphenyl)sulfonyl)piperazine
• STK410919
• SCHEMBL26064876
• XWB96457
• 524711-32-8
• ZVA71132
• AKOS025116732
• BAS 06497010
• SR-01000319265
• 1-(2,4-Dimethylbenzenesulfonyl)piperazine

• MDL： MFCD03444523
• Inchi： 1S/C12H18N2O2S/c1-10-3-4-12(11(2)9-10)17(15,16)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-2H3
• InChI Key： ZWAZYXWMWRJJGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899Da
• Monoisotopic Mass: 254.10889899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.8Ų

1-(2,4-Dimethylbenzenesulfonyl)piperazine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT